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Compound of Interest

Compound Name: 1,1-Dichlorocyclobutane

Cat. No.: B075226 Get Quote

Essential Safety and Handling Guide for 1,1-
Dichlorocyclobutane
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of 1,1-Dichlorocyclobutane (CAS No. 29356-13-6). Adherence

to these procedures is critical for ensuring personnel safety and minimizing environmental

impact in a laboratory setting.

Immediate Safety and Hazard Information
1,1-Dichlorocyclobutane is a halogenated hydrocarbon that presents several health hazards.

According to its Safety Data Sheet (SDS), it is harmful if swallowed, causes skin irritation, and

can lead to serious eye irritation. It may also cause respiratory irritation. As a volatile and

potentially carcinogenic compound, all handling procedures must be conducted with

appropriate engineering controls and personal protective equipment.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the primary defense against exposure to 1,1-
Dichlorocyclobutane. The following table summarizes the recommended PPE for handling

this compound.
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PPE Category Item Specification Rationale

Eye and Face

Protection
Safety Goggles

Tightly fitting,

compliant with ANSI

Z87.1 standards.

Protects against

splashes and vapors.

Face Shield

To be worn in

conjunction with

safety goggles,

especially when

handling larger

quantities or when

there is a significant

splash risk.

Provides a secondary

layer of protection for

the face.

Hand Protection
Chemical-Resistant

Gloves

Double-gloving with

neoprene or Viton™

gloves is

recommended. Nitrile

gloves offer poor

resistance to many

halogenated

hydrocarbons.[1]

Prevents skin contact.

Breakthrough times

for specific glove

materials should be

consulted.[2][3]

Body Protection Laboratory Coat

Flame-resistant and

chemically

impervious.

Protects skin and

personal clothing from

contamination.

Chemical-Resistant

Apron

To be worn over the

lab coat when

handling larger

quantities or when

there is a significant

splash risk.

Provides an additional

barrier against

chemical splashes.

Respiratory Protection Chemical Fume Hood All handling of 1,1-

Dichlorocyclobutane

must be conducted in

a certified and

Minimizes inhalation

exposure to vapors.
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properly functioning

chemical fume hood.

Air-Purifying

Respirator (APR)

For emergency

situations (e.g., spills)

outside of a fume

hood. Equipped with

organic vapor

cartridges.

Provides respiratory

protection in the event

of an unexpected

release.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,1-Dichlorocyclobutane is crucial for maintaining a safe

laboratory environment. The following workflow outlines the key steps from preparation to post-

handling.

1. Pre-Handling Preparation:

Risk Assessment: Before any new procedure, conduct a thorough risk assessment.
Information Review: All personnel must review the Safety Data Sheet (SDS) for 1,1-
Dichlorocyclobutane.
Emergency Equipment: Ensure that a chemical spill kit, safety shower, and eyewash station
are readily accessible and operational.
Fume Hood Verification: Confirm that the chemical fume hood has a current certification and
is functioning correctly.
PPE Inspection: Inspect all PPE for integrity before use.

2. Handling the Chemical:

Work Area: Conduct all work within a designated area inside a chemical fume hood to
minimize exposure.
Dispensing: Use spark-proof tools and ground all equipment when transferring the chemical
to prevent static discharge.
Containment: Use secondary containment (e.g., a tray) to contain any potential spills.
Avoid Incompatibilities: Keep away from strong oxidizing agents, bases, and metals.
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Heating: If heating is necessary, use a well-controlled heating mantle or water bath. Avoid
open flames.

3. Post-Handling Procedures:

Container Sealing: Tightly seal the container of 1,1-Dichlorocyclobutane immediately after
use.
Decontamination: Decontaminate the work area with soap and water or an appropriate
laboratory cleaner.
PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Dispose of
single-use items in the appropriate waste stream.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Spill Response:

Minor Spill (inside a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Carefully collect the absorbed material using spark-proof tools and place it in a labeled,

sealed container for hazardous waste disposal.

Decontaminate the spill area.

Major Spill (outside a fume hood or a large volume):

Evacuate the laboratory immediately and alert others in the vicinity.

If flammable vapors are present, turn off all ignition sources if it is safe to do so.

Close the laboratory doors to contain the spill.

Activate the building's fire alarm if necessary.
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From a safe location, call emergency services and provide details of the spill.

Do not re-enter the area until it has been cleared by safety professionals.

Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan
As a halogenated organic compound, 1,1-Dichlorocyclobutane and any materials

contaminated with it must be disposed of as hazardous waste.

Waste Segregation and Collection:

Liquid Waste: Collect all liquid waste containing 1,1-Dichlorocyclobutane in a dedicated,

clearly labeled, and sealed container for halogenated organic waste.

Solid Waste: Collect all contaminated solid waste (e.g., gloves, absorbent materials, paper

towels) in a separate, clearly labeled, and sealed container for solid hazardous waste.

Labeling: All waste containers must be labeled with the words "Hazardous Waste," the full

chemical name "1,1-Dichlorocyclobutane," and a list of all components and their

approximate percentages.

Storage and Disposal:
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Store waste containers in a designated satellite accumulation area that is secure and has

secondary containment.

Do not mix halogenated waste with non-halogenated waste, as this significantly increases

disposal costs.

Arrange for the pickup and disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) department.

Quantitative Data
The following table summarizes key quantitative data for 1,1-Dichlorocyclobutane.

Property Value

Molecular Formula C₄H₆Cl₂

Molecular Weight 124.99 g/mol [4]

CAS Number 29356-13-6[5]

Boiling Point 136.3 °C at 760 mmHg[5]

Flash Point 44.3 °C[5]

Density 1.26 g/cm³[5]

Vapor Pressure 9.2 mmHg at 25 °C[5]
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Caption: Workflow for the safe handling of 1,1-Dichlorocyclobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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